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Compound of Interest

Compound Name: L-cystine hydrochloride

Cat. No.: B1357973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-cysteine, a sulfur-containing non-essential amino acid, plays a crucial role in various

biological processes, including protein synthesis, detoxification, and metabolism. Its

hydrochloride salt, L-cysteine hydrochloride, is commonly used in research and pharmaceutical

applications due to its enhanced stability and solubility compared to L-cysteine free base.

However, preparing stable and accurate L-cysteine hydrochloride stock solutions presents

challenges, primarily due to its susceptibility to oxidation. In aqueous solutions, particularly at

neutral or alkaline pH, L-cysteine readily oxidizes to form L-cystine, which is significantly less

soluble and can precipitate out of solution, altering the effective concentration and potency.[1]

[2][3][4][5]

These application notes provide detailed protocols and guidelines to ensure the successful

preparation of stable L-cysteine hydrochloride stock solutions by addressing the critical factors

of pH, oxygen exposure, and proper storage.

Physicochemical Properties and Solubility
Understanding the properties of L-cysteine hydrochloride is fundamental to its proper handling

and use in solution preparation.
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Property Data

Chemical Formula C₃H₇NO₂S · HCl · H₂O (Monohydrate)

Molecular Weight 175.63 g/mol (Monohydrate)

Appearance White crystalline powder

pH of 1% Aqueous Solution 1.5 - 2.0[2][6]

Isoelectric Point (pI) 5.07 (for L-cysteine)

The solubility of L-cysteine hydrochloride is highly dependent on the solvent and the pH of the

solution. Acidic conditions significantly enhance both solubility and stability.

Solvent Solubility

Water

Freely soluble; reported values include 100 g/L

at 25°C[7], ~650 g/L at 20°C[6], and 50 mg/mL.

[8][9]

Acidic Aqueous Solutions
Highly soluble, especially at pH 1-2.5.[1][10]

More soluble at pH < 2 or pH > 8.[11]

Ethanol
Soluble; reported solubility around 10 mg/mL.

[10]

Insoluble In
Ether, benzene, acetone, ethyl acetate, carbon

tetrachloride.[1][3][10]

Key Considerations for Preparation
1. pH Control: The pH of the solution is the most critical factor. L-cysteine hydrochloride is most

stable in acidic solutions (pH 1-2.5).[1][2] In this pH range, the thiol (-SH) group is protonated,

which retards the rate of oxidation to the disulfide (-S-S-) form of L-cystine.[10]

2. Oxidation: Exposure to atmospheric oxygen, especially at neutral or alkaline pH, promotes

the dimerization of two L-cysteine molecules to form one L-cystine molecule.[1][2][5] This

reaction can be accelerated by the presence of metal ions, such as iron and copper.[2] For
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applications requiring the reduced form of cysteine, solutions should be prepared with

deoxygenated water and under an inert atmosphere (e.g., nitrogen or argon).[11]

3. Light and Temperature: The solid powder and its solutions should be protected from light to

prevent degradation.[1][6][12] While some protocols may use gentle heating to aid dissolution,

prolonged exposure to high temperatures should be avoided. Store the powder in a cool, dry

place.[6][13]

Visualizing Key Processes
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Start

1. Weigh L-Cysteine HCl

2. Dissolve in Solvent
(e.g., Sterile Water)

3. Adjust pH to 1.0-2.5
with HCl for a clear solution

4. QS to Final Volume

5. Sterile Filter (0.22 µm)

6. Store in Light-Protected
Container at 2-8°C

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1357973?utm_src=pdf-body-img
https://www.benchchem.com/product/b1357973?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. L-Cysteine Hydrochloride 50 mg/mL Injection [uspharmacist.com]

2. himedialabs.com [himedialabs.com]

3. chembk.com [chembk.com]

4. Solving the solubility and stability challenges of L-cystine in cell culture media
[evonik.com]

5. L-(+)-Cysteine | C3H7NO2S | CID 5862 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. carlroth.com:443 [carlroth.com:443]

7. lobachemie.com [lobachemie.com]

8. aging-us.com [aging-us.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

12. fishersci.com [fishersci.com]

13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of L-
Cysteine Hydrochloride Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357973#preparation-of-l-cystine-hydrochloride-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.uspharmacist.com/article/l-cysteine-hydrochloride-50-mgml-injection
https://www.himedialabs.com/media/TD/TC058.pdf
https://www.chembk.com/en/chem/L-Cysteine%20hydrochloride
https://www.evonik.com/en/news/news-stories/2024/solving-the-solubility-and-stability-challenges-of-l-cystine-in-cell-culture-media.html
https://www.evonik.com/en/news/news-stories/2024/solving-the-solubility-and-stability-challenges-of-l-cystine-in-cell-culture-media.html
https://pubchem.ncbi.nlm.nih.gov/compound/L-_-Cysteine
https://www.carlroth.com/medias/SDB-T203-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzg2MTB8YXBwbGljYXRpb24vcGRmfGFHSTVMMmhqWkM4NU1UYzFOekk1TVRFeE1EY3dMMU5FUWw5VU1qQXpYMEZWWDBWT0xuQmtaZ3wxYzI5YjcyMjJiYWFjY2FmMWVlNjkyZWFlZDEwZDY0MTY4MmZjZDA2MzEyOGQ2YmQwZTY1ZmFjNjI4ODcwNGI2
https://www.lobachemie.com/lab-chemical-msds/MSDS-LCYSTEINE-HYDROCHLORIDE-MONOHYDRATE-CASNO-7048-04-03141-EN.aspx
https://www.aging-us.com/article/102770/supplementary/SD1/0/aging-v12i3-102770-supplementary-material-SD1.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/273/126/c8277pis.pdf
https://www.researchgate.net/post/Is-L-cysteine-HCl-MH-is-soluble-in-ethanol-and-acetone
https://www.researchgate.net/post/Preparation_of_L-Cysteine-HCl_x_H2O_for_Mbarkeri
https://www.fishersci.com/store/msds?partNumber=AC434850250&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/BIC0707_msds.pdf
https://www.benchchem.com/product/b1357973#preparation-of-l-cystine-hydrochloride-stock-solutions
https://www.benchchem.com/product/b1357973#preparation-of-l-cystine-hydrochloride-stock-solutions
https://www.benchchem.com/product/b1357973#preparation-of-l-cystine-hydrochloride-stock-solutions
https://www.benchchem.com/product/b1357973#preparation-of-l-cystine-hydrochloride-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1357973?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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